molecular formula C18H30O2 B1242816 octadeca-9Z,11E,15Z-trienoic acid

octadeca-9Z,11E,15Z-trienoic acid

Cat. No. B1242816
M. Wt: 278.4 g/mol
InChI Key: WTMLOMJSCCOUNI-QQFSJYTNSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(9Z,11E,15Z)-octadeca-9,11,15-trienoic acid is a 9,11,15-octadecatrienoic acid in which the configuration of the double bonds at positions 9 and 15 is Z, while that of the double bond at position 11 is E.

Scientific Research Applications

New Compounds from Leaves of Smallanthus sonchifolius

A study identified a new compound related to octadeca-9Z,11E,15Z-trienoic acid, isolated from the leaves of Smallanthus sonchifolius. This discovery contributes to the understanding of plant biochemistry and potential therapeutic uses of plant-derived compounds (Zheng et al., 2009).

Preparation for Human Metabolism Studies

Research on labelled trans linoleic and linolenic acids, including octadeca-9Z,11E,15Z-trienoic acid, has been conducted for human metabolism studies. These studies are crucial for understanding the metabolic pathways and effects of these fatty acids in humans (Loreau et al., 2000).

Lipase Assay Using Pomegranate Oil

A novel method to assay lipase activity using pomegranate oil, which releases octadeca-9Z,11E,15Z-trienoic acid, was developed. This is significant for researching lipase inhibitors and understanding lipid metabolism in various diseases (Ülker et al., 2016).

Phytochemical Investigation of Pavetta indica

The presence of octadeca-9Z,12Z,15Z-trienoic acid in Pavetta indica, discovered through phytochemical studies, opens up new avenues in plant-based drug discovery and understanding plant chemistry (Murthy et al., 2010).

Novel Characterisation of Minor α-Linolenic Acid Isomers

Identifying minor geometrical isomers of α-linolenic acid, including octadeca-9Z,12Z,15Z-trienoic acid, in linseed oil, provides insights into the complexity of natural oils and their potential health benefits (Gómez-Cortés et al., 2016).

Lipoxygenase-Mediated Metabolism in Germinating Sunflower Cotyledons

The study of lipoxygenase-mediated metabolism in sunflower cotyledons, involving octadeca-9Z,11E,15Z-trienoic acid, contributes to the understanding of lipid metabolism during plant germination and development (Gerhardt et al., 2005).

Conversion of Linoleic Acid by Pseudomonas aeruginosa Lipoxygenase

The study on the conversion of linoleic acid into hydroperoxides by a cloned lipoxygenase from Pseudomonas aeruginosa, which includes the production of octadeca-9Z,11E,15Z-trienoic acid, is significant for industrial applications in the production of valuable lipid compounds (Villaverde et al., 2013).

Antiinflammatory Properties of Rose Hip

A study on the antiinflammatory properties of rose hip, which includes the analysis of octadeca-9Z,12Z,15Z-trienoic acid, sheds light on the potential therapeutic uses of natural products in treating inflammation (Larsen et al., 2003).

properties

Product Name

octadeca-9Z,11E,15Z-trienoic acid

Molecular Formula

C18H30O2

Molecular Weight

278.4 g/mol

IUPAC Name

(9Z,11E,15Z)-octadeca-9,11,15-trienoic acid

InChI

InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,7-10H,2,5-6,11-17H2,1H3,(H,19,20)/b4-3-,8-7+,10-9-

InChI Key

WTMLOMJSCCOUNI-QQFSJYTNSA-N

Isomeric SMILES

CC/C=C\CC/C=C/C=C\CCCCCCCC(=O)O

Canonical SMILES

CCC=CCCC=CC=CCCCCCCCC(=O)O

synonyms

rumelenic acid

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
octadeca-9Z,11E,15Z-trienoic acid
Reactant of Route 2
octadeca-9Z,11E,15Z-trienoic acid
Reactant of Route 3
octadeca-9Z,11E,15Z-trienoic acid
Reactant of Route 4
octadeca-9Z,11E,15Z-trienoic acid
Reactant of Route 5
octadeca-9Z,11E,15Z-trienoic acid
Reactant of Route 6
octadeca-9Z,11E,15Z-trienoic acid

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